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Introduction
diSulfo-Cy3 alkyne is a water-soluble, bright, and photostable fluorescent dye ideal for super-

resolution microscopy techniques such as Stochastic Optical Reconstruction Microscopy

(STORM) and DNA-PAINT (Points Accumulation for Imaging in Nanoscale Topography).[1][2][3]

Its alkyne group allows for covalent labeling of azide-modified biomolecules via a highly

specific and efficient copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a

cornerstone of click chemistry.[4][5] The presence of two sulfonate groups enhances its water

solubility, making it particularly suitable for labeling proteins and other biological targets in

aqueous environments without the need for organic co-solvents.[1][2] This document provides

detailed application notes and experimental protocols for the use of diSulfo-Cy3 alkyne in

super-resolution imaging.

Photophysical & Chemical Properties
diSulfo-Cy3 alkyne exhibits spectral properties analogous to the well-established Cy3

fluorophore.[6] Its key characteristics are summarized in the table below, providing essential

data for designing imaging experiments.
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Property Value Reference

Excitation Maximum (λex) 548 - 555 nm [1][7][8]

Emission Maximum (λem) 566 - 572 nm [1][7][8]

Molar Extinction Coefficient ~150,000 - 162,000 cm⁻¹M⁻¹ [1][7]

Fluorescence Quantum Yield

(Φ)
~0.15 [7]

Molecular Weight ~675.8 - 761.92 g/mol [1][7]

Solubility Water, DMSO, DMF [1][7]

Note: The exact molecular weight may vary slightly depending on the counter-ion.

Key Applications in Super-Resolution Microscopy
diSulfo-Cy3 alkyne is a versatile tool for super-resolution imaging, primarily utilized in:

dSTORM (direct Stochastic Optical Reconstruction Microscopy): In dSTORM, single

fluorophores are induced to photoswitch between a fluorescent "on" state and a dark "off"

state. The localization of individual molecules allows for the reconstruction of a super-

resolved image. Cy3 derivatives can be used in dSTORM, often in combination with other

fluorophores for multicolor imaging. For optimal performance, a specific imaging buffer

containing a thiol and an oxygen scavenger system is required to facilitate the

photoswitching.[9][10]

STORM (Stochastic Optical Reconstruction Microscopy): In some STORM modalities, Cy3

can act as an "activator" fluorophore when paired with a "reporter" dye (like Alexa Fluor

647/Cy5). The activator dye helps to control the photoswitching of the reporter dye.[9][11][12]

DNA-PAINT (Points Accumulation for Imaging in Nanoscale Topography): This technique

relies on the transient binding of a fluorescently labeled short DNA strand ("imager") to a

complementary "docking" strand conjugated to the target molecule. The "blinking" is

achieved through the binding and unbinding events. The choice of dye in DNA-PAINT is

critical for achieving high localization precision, and Cy3B (a Cy3 variant) has been identified

as a well-performing dye for this application.[13][14][15]
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Experimental Protocols
Protocol 1: Labeling of Azide-Modified Biomolecules
with diSulfo-Cy3 Alkyne via CuAAC
This protocol describes the general procedure for labeling azide-modified proteins or nucleic

acids with diSulfo-Cy3 alkyne using a copper-catalyzed click reaction.

Materials:

diSulfo-Cy3 alkyne

Azide-modified biomolecule (e.g., protein, oligonucleotide)

Copper(II) sulfate (CuSO₄)

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris((1-benzyl-1H-1,2,3-triazol-4-

yl)methyl)amine (TBTA) as a copper ligand

Sodium ascorbate (freshly prepared)

Phosphate-buffered saline (PBS), pH 7.4

DMSO (for preparing stock solutions)

Procedure:

Prepare Stock Solutions:

diSulfo-Cy3 alkyne: Prepare a 10 mM stock solution in anhydrous DMSO.

Azide-modified biomolecule: Dissolve in a suitable buffer (e.g., PBS) at a concentration of

1-10 mg/mL.

Copper(II) sulfate: Prepare a 50 mM stock solution in water.

THPTA/TBTA: Prepare a 100 mM stock solution in DMSO.

Sodium ascorbate: Prepare a 100 mM stock solution in water immediately before use.
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Labeling Reaction:

In a microcentrifuge tube, combine the azide-modified biomolecule with diSulfo-Cy3
alkyne. A molar excess of the dye (e.g., 2-5 fold) over the biomolecule is recommended.

Add the copper ligand (THPTA or TBTA) to the reaction mixture to a final concentration of

2.5 mM.

Add CuSO₄ to a final concentration of 50 µM.

Initiate the reaction by adding freshly prepared sodium ascorbate to a final concentration

of 2.5 mM.

Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

Purification:

Remove the unreacted dye and other reaction components by size-exclusion

chromatography (e.g., a desalting column) or dialysis.

Protocol 2: Sample Preparation and dSTORM Imaging
This protocol provides a general workflow for preparing cells labeled with diSulfo-Cy3 alkyne
for dSTORM imaging.

Materials:

Cells cultured on high-precision glass coverslips (#1.5H)

Paraformaldehyde (PFA), 4% in PBS

Triton X-100, 0.1% in PBS (for permeabilization)

Bovine Serum Albumin (BSA), 5% in PBS (for blocking)

Primary antibody (if performing immunofluorescence)

Azide-conjugated secondary antibody
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diSulfo-Cy3 alkyne labeled molecule or direct labeling reagents from Protocol 1

dSTORM imaging buffer

dSTORM Imaging Buffer Recipe (GLOX-based):

Buffer A: 50 mM Tris-HCl (pH 8.0), 10 mM NaCl in water

Buffer B: 50 mM Tris-HCl (pH 8.0), 10 mM NaCl, 10% (w/v) glucose in water

GLOX solution: 14 mg glucose oxidase, 50 µL catalase (17 mg/mL) in 200 µL Buffer A (store

at 4°C for up to 1 week)

1 M Cysteamine (MEA) solution: 77 mg MEA in 1 mL 0.25 N HCl (adjust pH to 7.5-8.5; store

at 4°C for 1-2 weeks or frozen)[9]

Final Imaging Buffer (prepare fresh):

900 µL Buffer B

100 µL of 1 M MEA stock solution (final concentration 100 mM)

10 µL of GLOX solution[11]

Procedure:

Cell Fixation and Permeabilization:

Fix cells with 4% PFA in PBS for 10-15 minutes at room temperature.

Wash cells three times with PBS.

(Optional) Quench autofluorescence by incubating with 0.1% sodium borohydride in PBS

for 7 minutes, followed by three washes with PBS.

Permeabilize cells with 0.1% Triton X-100 in PBS for 10 minutes.

Wash cells three times with PBS.
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Blocking and Antibody Incubation (for Immunofluorescence):

Block non-specific binding sites with 5% BSA in PBS for 1 hour.

Incubate with the primary antibody diluted in blocking buffer for 1-2 hours.

Wash three times with PBS.

Incubate with the azide-conjugated secondary antibody diluted in blocking buffer for 1

hour.

Wash three times with PBS.

Click Chemistry Labeling:

Prepare the click reaction mix as described in Protocol 1, but with lower concentrations

suitable for cellular labeling (e.g., 1-2.5 µM Sulfo-Cy3 azide, 5 mM CuSO₄, and 50 mM

ascorbic acid in PBS).[16]

Incubate the cells with the reaction mix for 30-40 minutes at room temperature, protected

from light.[16]

Wash the cells thoroughly with PBS (at least three times).

dSTORM Imaging:

Mount the coverslip on a microscope slide with a drop of dSTORM imaging buffer.

Seal the coverslip to prevent buffer evaporation.

Image the sample on a dSTORM-capable microscope. Use a 561 nm laser for excitation

of diSulfo-Cy3.

Acquire a series of thousands of images (frames) to capture the stochastic blinking of the

fluorophores.

Process the raw data using appropriate localization software to reconstruct the super-

resolution image.
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Figure 1: Experimental workflow for super-resolution microscopy.

Figure 2: Copper-catalyzed azide-alkyne cycloaddition (CuAAC).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [diSulfo-Cy3 Alkyne: Application Notes and Protocols for
Super-Resolution Microscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15598269#disulfo-cy3-alkyne-in-super-resolution-
microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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